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Compound of Interest

Compound Name: Tcn 213

Cat. No.: B15619287 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

guidance for researchers, scientists, and drug development professionals working with Tcn
213. Adherence to these protocols is critical for ensuring a safe laboratory environment and the

integrity of your research.

Personal Protective Equipment (PPE) for Tcn 213
The following table summarizes the required personal protective equipment for handling Tcn
213. This information is compiled from safety data sheets (SDS) to ensure comprehensive

protection.
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PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or

face shield

Protects against potential

splashes and airborne

particles of the compound.

Hand Protection
Nitrile rubber gloves (minimum

0.11mm thickness)

Provides a barrier against skin

contact. Always inspect gloves

for tears or holes before use.

Body Protection Laboratory coat

Prevents contamination of

personal clothing and protects

the skin from accidental spills.

Respiratory
Use in a well-ventilated area or

under a fume hood.

Minimizes inhalation exposure.

A respirator may be required

for large spills or inadequate

ventilation.

Operational Plan for Handling Tcn 213
A systematic approach to handling Tcn 213 is crucial for safety and experimental accuracy. The

following workflow outlines the key steps from preparation to disposal.

Workflow for Handling Tcn 213

Preparation Handling Disposal

Review Safety Data Sheet (SDS) Don Appropriate PPE Prepare Workspace under Fume Hood Weigh Tcn 213Proceed to Handling Dissolve in Appropriate Solvent Segregate Waste (Solid & Liquid)Proceed to Disposal Place in Labeled, Sealed Containers Follow Institutional Disposal Protocols

Click to download full resolution via product page

Caption: A stepwise workflow for the safe handling and disposal of Tcn 213.

Experimental Protocol: Preparation of a Tcn 213
Stock Solution
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This protocol details the preparation of a stock solution, a common procedure in many research

applications.

Materials:

Tcn 213 solid

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Fume hood

Appropriate PPE (see table above)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Procedure:

Preparation: Ensure all work is conducted within a certified chemical fume hood. Don all

required personal protective equipment.

Weighing: Tare a sterile, empty microcentrifuge tube on a calibrated analytical balance.

Carefully weigh the desired amount of Tcn 213 solid into the tube. Record the exact weight.

Dissolution: Using a calibrated micropipette, add the calculated volume of anhydrous DMSO

to the microcentrifuge tube containing the Tcn 213 solid to achieve the desired stock

concentration.

Mixing: Gently vortex or sonicate the solution until the Tcn 213 is completely dissolved.

Visually inspect the solution to ensure there are no undissolved particulates.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the aliquots at -20°C or as recommended by the supplier, protected from

light.
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Disposal Plan
Proper disposal of Tcn 213 and associated waste is imperative to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation:

Solid Waste: All disposable materials that have come into contact with Tcn 213, such as

weigh boats, pipette tips, and contaminated gloves, should be collected in a designated,

labeled solid waste container.

Liquid Waste: Unused Tcn 213 solutions and solvent washes should be collected in a

separate, labeled liquid waste container. Do not mix with other chemical waste streams

unless compatibility has been confirmed.

Disposal Procedure:

All waste containing Tcn 213 must be disposed of as hazardous chemical waste. Follow all

local, state, and federal regulations for hazardous waste disposal. Consult your institution's

Environmental Health and Safety (EHS) department for specific guidance on waste container

labeling, storage, and pickup schedules.
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Tcn 213 Disposal Pathway

Waste Generation

Collection & Segregation

Final Disposal

Contaminated Solids (Gloves, Tips)

Labeled Solid Waste Container

Unused Solutions & Solvents

Labeled Liquid Waste Container

EHS Waste Pickup

Hazardous Waste Facility
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Caption: The logical flow for the proper disposal of Tcn 213 waste.

To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Tcn 213]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15619287#personal-protective-equipment-for-
handling-tcn-213]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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